N-(2-methoxy-5-nitrophenyl)-4-((4-methoxyphenyl)sulfonyl)butanamide

• IUPAC Name: N-(2-methoxy-5-nitrophenyl)-4-(4-methoxyphenyl)sulfonylbutanamide
• InChI: InChI=1S/C18H20N2O7S/c1-26-14-6-8-15(9-7-14)28(24,25)11-3-4-18(21)19-16-12-13(20(22)23)5-10-17(16)27-2/h5-10,12H,3-4,11H2,1-2H3,(H,19,21)
• InChI Key: FZQYMOBHGVKQGN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)CCCC(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])OC
• Molecular Formula: C18H20N2O7S
• Molecular Weight: 408.4 g/mol

Description

N-(2-methoxy-5-nitrophenyl)-4-((4-methoxyphenyl)sulfonyl)butanamide, also known as MNBSB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a sulfonamide derivative that has been synthesized through a series of chemical reactions. In

Scientific Research Applications

Reaction Mechanisms and Properties

• Reaction Mechanism Studies : Research has explored the reaction mechanisms of compounds similar to N-(2-methoxy-5-nitrophenyl)-4-((4-methoxyphenyl)sulfonyl)butanamide, particularly focusing on diaxial to diequatorial rearrangements and their rates in different solvents. This study is significant in understanding the chemical behavior of such compounds (King & Abikar, 1968).

• Electrochemical Reduction Properties : The electrochemical properties of analog compounds have been investigated, revealing insights into the radical anions generated from these substances and their potential reactions (Pilard et al., 2001).

• Sulfonyl Substituent Studies : Research has also been conducted on the substitution reactions of similar compounds, particularly focusing on the behavior of sulfonyl substituents in various reaction environments (Harsanyi & Norris, 1987).

Medicinal and Biological Applications

• Antimicrobial and Anticancer Properties : Studies have shown that compounds structurally related to N-(2-methoxy-5-nitrophenyl)-4-((4-methoxyphenyl)sulfonyl)butanamide exhibit antimicrobial and anticancer activities, highlighting their potential medicinal applications (Sirajuddin et al., 2015).

• Nonlinear Optical (NLO) Materials : Some derivatives have been utilized as active nonlinear optical materials in films, demonstrating potential applications in photonics and molecular electronics (Kucharski et al., 2010).

• Sulfonyl Group Cleavage and Protection in Organic Synthesis : Research has been conducted on the cleavage of the sulfonyl group from related compounds, which is significant for the preparation of secondary amines and the protection of amines in organic synthesis (Fukuyama et al., 1995).

• Computational Study of Sulfonamide Molecules : Computational studies have been conducted to understand the structural and electronic properties of related sulfonamide molecules, which can provide insights into their interaction with proteins and other biological molecules (Murthy et al., 2018).